benzanthrin A
benzanthrin A
Brand Name:
Vulcanchem
CAS No.:
103523-24-6
VCID:
VC0217797
InChI:
InChI=1S/C35H42N2O9/c1-15-11-18-12-23(39)29-30(33(42)19-9-8-10-22(38)28(19)34(29)43)27(18)35(46-25-14-21(37(6)7)32(41)17(3)45-25)26(15)24-13-20(36(4)5)31(40)16(2)44-24/h8-12,16-17,20-21,24-25,31-32,38-41H,13-14H2,1-7H3
SMILES:
CC1C(C(CC(O1)C2=C(C3=C4C(=C(C=C3C=C2C)O)C(=O)C5=C(C4=O)C=CC=C5O)OC6CC(C(C(O6)C)O)N(C)C)N(C)C)O
Molecular Formula:
C16H24NO3-
Molecular Weight:
634.7 g/mol
benzanthrin A
CAS No.: 103523-24-6
Main Products
VCID: VC0217797
Molecular Formula: C16H24NO3-
Molecular Weight: 634.7 g/mol
CAS No. | 103523-24-6 |
---|---|
Product Name | benzanthrin A |
Molecular Formula | C16H24NO3- |
Molecular Weight | 634.7 g/mol |
IUPAC Name | 2-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-1-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-6,8-dihydroxy-3-methylbenzo[a]anthracene-7,12-dione |
Standard InChI | InChI=1S/C35H42N2O9/c1-15-11-18-12-23(39)29-30(33(42)19-9-8-10-22(38)28(19)34(29)43)27(18)35(46-25-14-21(37(6)7)32(41)17(3)45-25)26(15)24-13-20(36(4)5)31(40)16(2)44-24/h8-12,16-17,20-21,24-25,31-32,38-41H,13-14H2,1-7H3 |
Standard InChIKey | LEUWPSNVHJODDS-UHFFFAOYSA-N |
SMILES | CC1C(C(CC(O1)C2=C(C3=C4C(=C(C=C3C=C2C)O)C(=O)C5=C(C4=O)C=CC=C5O)OC6CC(C(C(O6)C)O)N(C)C)N(C)C)O |
Canonical SMILES | CC1C(C(CC(O1)C2=C(C3=C4C(=C(C=C3C=C2C)O)C(=O)C5=C(C4=O)C=CC=C5O)OC6CC(C(C(O6)C)O)N(C)C)N(C)C)O |
Synonyms | benzanthrin A |
PubChem Compound | 130515 |
Last Modified | Nov 11 2021 |
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